Cas no 2228825-73-6 (2,2-difluoro-1-(4-methylpyrimidin-5-yl)cyclopropan-1-amine)

• Product Name: 2,2-difluoro-1-(4-methylpyrimidin-5-yl)cyclopropan-1-amine
• CAS No: 2228825-73-6
• MF: C₈H₉F₂N₃
• MW: 185.173968076706
• CID: 6055013
• PubChem ID: 165629747
• Update Time: 2025-10-31

2,2-difluoro-1-(4-methylpyrimidin-5-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(4-methylpyrimidin-5-yl)cyclopropan-1-amine
• 2228825-73-6
• EN300-1970791

• Inchi： 1S/C8H9F2N3/c1-5-6(2-12-4-13-5)7(11)3-8(7,9)10/h2,4H,3,11H2,1H3
• InChI Key： LPYBFZNKSMPNCA-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1=CN=CN=C1C)N)F

Computed Properties

• Exact Mass: 185.07645362g/mol
• Monoisotopic Mass: 185.07645362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 51.8Ų

Additional information on 2,2-difluoro-1-(4-methylpyrimidin-5-yl)cyclopropan-1-amine

Recent Advances in the Study of 2,2-Difluoro-1-(4-methylpyrimidin-5-yl)cyclopropan-1-amine (CAS: 2228825-73-6)

2,2-Difluoro-1-(4-methylpyrimidin-5-yl)cyclopropan-1-amine (CAS: 2228825-73-6) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluorocyclopropylamine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor binding. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

The synthesis of 2,2-difluoro-1-(4-methylpyrimidin-5-yl)cyclopropan-1-amine involves a multi-step process that includes the introduction of the difluorocyclopropyl group and subsequent functionalization with the 4-methylpyrimidin-5-yl moiety. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further pharmacological evaluation. Researchers have also explored its stability under various physiological conditions, which is critical for its potential use in vivo.

Pharmacological studies have revealed that 2,2-difluoro-1-(4-methylpyrimidin-5-yl)cyclopropan-1-amine exhibits selective binding to specific biological targets, including certain kinases and G-protein-coupled receptors (GPCRs). These interactions suggest its potential utility in treating diseases such as cancer, inflammatory disorders, and neurological conditions. For instance, preliminary in vitro assays have demonstrated its ability to inhibit the activity of key enzymes involved in tumor progression, highlighting its potential as an anticancer agent.

In addition to its therapeutic potential, recent research has also investigated the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are essential for understanding its behavior in biological systems and for guiding the design of future clinical trials. Early results indicate favorable pharmacokinetic characteristics, such as good oral bioavailability and moderate half-life, which further support its development as a drug candidate.

Despite these promising findings, challenges remain in the development of 2,2-difluoro-1-(4-methylpyrimidin-5-yl)cyclopropan-1-amine as a therapeutic agent. Issues such as potential off-target effects, toxicity, and formulation stability need to be addressed through further preclinical studies. Researchers are also exploring structural modifications to enhance its efficacy and reduce adverse effects, which could lead to the development of second-generation derivatives with improved properties.

In conclusion, 2,2-difluoro-1-(4-methylpyrimidin-5-yl)cyclopropan-1-amine represents a promising compound in the field of chemical biology and drug discovery. Its unique structural features and pharmacological profile make it a valuable candidate for further investigation. Ongoing research efforts are expected to provide deeper insights into its mechanisms of action and therapeutic potential, paving the way for its eventual clinical application.